Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate

• IUPAC Name: ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate
• InChI: InChI=1S/C16H20Cl2O3/c1-2-21-16(20)8-6-4-3-5-7-15(19)13-10-9-12(17)11-14(13)18/h9-11H,2-8H2,1H3
• InChI Key: DSOLURMKBOQXFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCCC(=O)C1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C16H20Cl2O3
• DSSTOX Substance ID: DTXSID10645749
• Molecular Weight: 331.2 g/mol
• CAS RN: 898778-05-7

Description

Ethyl 8-(2,4-dichlorophenyl)-8-oxooctanoate, also known as EDDP, is a synthetic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid that has a molecular weight of 336.3 g/mol and is soluble in water and ethanol. EDDP is a member of the phenyloctanoic acid family, which is composed of compounds that have a phenyl group attached to an octanoic acid. EDDP has been studied for its potential applications in medicine, biochemistry, and physiology.

Scientific Research Applications

Synthesis and Chemical Reactions

• Degradation of 2,4-Dichlorophenoxyacetic Acid : Research on the degradation of 2,4-dichlorophenoxyacetic acid (a related compound) using Fe3+/H2O2 found 2,4-dichlorophenol as a major product, highlighting the importance of understanding the chemical pathways of similar compounds (Sun & Pignatello, 1993).

• Asymmetric Synthesis : A study on asymmetric synthesis produced ethyl 3-chloro-2-hydroxyoctanoate, demonstrating the potential for creating complex molecules from simpler ethyl dichlorophenyl compounds (Tsuboi, Furutani, & Takeda, 1987).

• Regioselective Synthesis : Ethyl 2,4-dioxooctanoate was used in the regioselective synthesis of pyrazole-5-carboxylates, showing applications in creating specific molecular structures (Ashton & Doss, 1993).

• Ultrasound Irradiation in Synthesis : The synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates under ultrasound irradiation showed high efficiency and regioselectivity, offering insights into advanced synthesis techniques (Machado et al., 2011).

Advanced Chemical Processes

• Formation of 1,2-Dioxanes : The reactions of certain ethenes with tris(2,4-pentanedionato)manganese(III) resulted in the formation of 1,2-dioxanes, indicating the potential for creating cyclic compounds (Nishino et al., 1991).

• Chemoenzymatic Synthesis : A study on chemoenzymatic synthesis showed the reduction of ethyl 2-hydroxy-3-oxooctanoate to produce specific lactones, highlighting enzymatic applications in synthesis (Fadnavis, Vadivel, & Sharfuddin, 1999).

• Quantum Chemical Calculations : Quantum chemical calculations on certain quinoxalines, including derivatives of ethyl dichlorophenyl compounds, were performed to determine their efficiency as corrosion inhibitors, illustrating the compound's relevance in materials science (Zarrouk et al., 2014).

• Laser Active Complexes : Research on the conversion of ethyl dichlorophenyl derivatives to cyanopyrromethene–BF2 complexes for laser applications showcases the compound's use in advanced optical technologies (Sathyamoorthi et al., 1994).